5-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their diverse pharmacological effects .
Synthesis Analysis
Pyrazolines or their analogs can be prepared by several synthesis strategies. Among these methods, chalcones, hydrazines, diazo compounds, and hydrazones are most commonly applied under different reaction conditions for the synthesis of pyrazoline and its analogs .Molecular Structure Analysis
Pyrazolines consist of a five-member ring with two nitrogen atoms at different positions, and hence exist as three isomeric forms of 1-pyrazoline, 2-pyrazoline, and 3-pyrazoline .Chemical Reactions Analysis
The pyrazoline compounds can be prepared by cyclization of chalcones with 3-hydrazine-6-phenyl pyridazine .Scientific Research Applications
Synthesis and Bioactivities
A series of 1H-pyrazole derivatives bearing an aryl sulfonate moiety were synthesized, demonstrating potent anti-inflammatory activity and activity against microbial strains. These compounds, including variations similar to the chemical structure , showcase the potential of such chemical frameworks in the development of new therapeutic agents with anti-inflammatory and antimicrobial properties (Kendre et al., 2013).
Antimicrobial and Antitubercular Potential
Benzene sulfonamide pyrazole oxadiazole derivatives have been identified for their antimicrobial and antitubercular activity. Molecular docking studies suggest these compounds as promising antitubercular agents, indicating the structural utility of the sulfonamide pyrazole framework in targeting Mycobacterium tuberculosis (Shingare et al., 2022).
Anticancer Activity
Novel pyrazolopyrimidines incorporating phenylsulfonyl moiety have shown activity exceeding that of reference drugs against bacterial and fungal strains. Some derivatives demonstrated efficacy as anticancer agents, highlighting the chemical scaffold's potential in oncology research (Alsaedi et al., 2019).
Enantiospecific Synthesis
Research on enantioselective synthesis of 1-azabicyclo[2.2.1]heptane derivatives from trans-4-hydroxy-L-proline to key intermediates highlights the synthetic versatility of compounds related to the chemical structure . This work emphasizes the importance of such compounds in the development of enantioselective synthetic strategies (Houghton et al., 1993).
Anticancer Evaluation of Pyrazole Derivatives
A study on the synthesis of novel thiosemicarbazide, carbamothioate, 1,3,4-thiadiazole, azomethine, thiourea, bisthiourea, and imidazole derivatives containing the pyrazole moiety reported significant anticancer activity against Ehrlich ascites carcinoma cells. This research underscores the potential of pyrazole derivatives in anticancer drug development (El-Gaby et al., 2017).
Mechanism of Action
Pyrazole Compounds
The pyrazole ring is a common feature in many biologically active compounds. Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . They have been found to interact with various enzymes and receptors, resulting in a wide spectrum of pharmacological actions .
Future Directions
Properties
IUPAC Name |
5-(4-pyrazol-1-ylphenyl)sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c18-21(19,17-9-13-8-12(17)10-20-13)14-4-2-11(3-5-14)16-7-1-6-15-16/h1-7,12-13H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPFWXXBKLDJZHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)S(=O)(=O)C3=CC=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.